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Compound of Interest

Compound Name: ccLazr

Cat. No.: B1577586

Welcome to the technical support center for optimizing quantitative PCR (qPCR) assays for the
chemokine C-C motif ligand 27 (CCL27). This resource is designed for researchers, scientists,
and drug development professionals to provide clear, actionable guidance on primer design,
experimental protocols, and troubleshooting.

Frequently Asked Questions (FAQS)

This section addresses common questions regarding the design and execution of g°PCR
experiments for CCL27.

Q1: What are the key parameters to consider when designing gPCR primers for CCL27?

Al: Effective primer design is crucial for accurate and reproducible gPCR results. For CCL27,
adhere to the following general primer design principles:
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Parameter Recommendation Rationale

Shorter amplicons are
Amplicon Length 70-200 base pairs generally amplified more

efficiently.

Provides a good balance
Primer Length 18-24 nucleotides between specificity and

annealing efficiency.

Ensures efficient and specific

primer binding. The Tm of the
Melting Temperature (Tm) 60-65°C forward and reverse primers

should be within 2-3°C of each

other.

Contributes to primer stability.
GC Content 40-60% Avoid long stretches of Gs or
Cs.

Promotes specific binding at

the 3' end, which is critical for

3'End End with a G or C (GC clamp) ) )
polymerase extension. Avoid a
T at the 3' end.
These structures can interfere
Avoid hairpins, self-dimers, with primer annealing to the

Secondary Structures ]
and cross-dimers target sequence and lead to

non-specific amplification.

Ensure primers are specific to
o ) ] the CCL27 transcript of interest
Specificity Verify using BLAST ] ]
and will not amplify other

genes or pseudogenes.

Q2: How can | avoid amplifying genomic DNA (gDNA) in my CCL27 RT-qgPCR?

A2: To prevent gDNA amplification, design primers that span an exon-exon junction. This
means that one part of the primer anneals to the 3' end of one exon, and the other part anneals
to the 5' end of the adjacent exon. This design ensures that the primers will only amplify cDNA,
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as the intron is absent. Alternatively, treating your RNA samples with DNase | prior to reverse
transcription is a reliable method to remove gDNA contamination.

Q3: What is the role of CCL27 and its signaling pathway?

A3: CCL27 is a chemokine that plays a significant role in T-cell homing to the skin and is
involved in various inflammatory skin diseases.[1][2] It binds to its receptor, CCR10, initiating a
signaling cascade. A key pathway activated by the CCL27-CCR10 interaction is the PI3K/Akt
signaling axis, which is involved in cell proliferation, migration, and invasion.[3]

Below is a diagram illustrating the CCL27-CCR10 signaling pathway.
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Cell Membrane

Bindsto | o CERE Activates HEX Phosphorylates e p-Akt Promotes Cellular Responses
(Activated) (Proliferation, Migration, Invasion)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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